![molecular formula C15H17NO5S B2547798 N-(2-(furan-3-yl)-2-hydroxyethyl)-3-(phenylsulfonyl)propanamide CAS No. 1396683-71-8](/img/structure/B2547798.png)
N-(2-(furan-3-yl)-2-hydroxyethyl)-3-(phenylsulfonyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-(2-(furan-3-yl)-2-hydroxyethyl)-3-(phenylsulfonyl)propanamide” is an organic compound containing a furan ring, a phenylsulfonyl group, and a propanamide group. Furan is a heterocyclic organic compound, consisting of a five-membered aromatic ring with four carbon atoms and one oxygen . Phenylsulfonyl is a functional group consisting of a sulfonyl group attached to a phenyl ring. Propanamide is a simple amide.
Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the specific reagents and conditions used. The furan ring, for example, is known to undergo reactions with electrophiles due to the electron-rich nature of the oxygen atom .Scientific Research Applications
Medicinal Chemistry and Drug Development
Overview: 3-(Benzenesulfonyl)-N-[2-(furan-3-yl)-2-hydroxyethyl]propanamide has attracted attention in medicinal chemistry due to its structural features and potential therapeutic applications.
Applications:- Protein Kinase Inhibitors : The compound’s sulfonamide group and furan ring contribute to its kinase inhibitory activity. Researchers explore its potential as a kinase inhibitor for cancer treatment .
- Anti-Inflammatory Agents : The hydroxyethyl group and phenylsulfonyl moiety suggest anti-inflammatory properties. Investigations focus on its role in modulating inflammatory pathways .
properties
IUPAC Name |
3-(benzenesulfonyl)-N-[2-(furan-3-yl)-2-hydroxyethyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO5S/c17-14(12-6-8-21-11-12)10-16-15(18)7-9-22(19,20)13-4-2-1-3-5-13/h1-6,8,11,14,17H,7,9-10H2,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OIUTYYKNUOKRTK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)S(=O)(=O)CCC(=O)NCC(C2=COC=C2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(furan-3-yl)-2-hydroxyethyl)-3-(phenylsulfonyl)propanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.